Cas no 2171754-23-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid
• CAS No: 2171754-23-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6357239
• PubChem ID: 165567136
• Update Time: 2025-05-20

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-2,2-dimethylpropanoic acid
• 2171754-23-5
• EN300-1568953

• Inchi： 1S/C28H36N2O5/c1-27(2,3)15-14-23(24(31)29-17-28(4,5)25(32)33)30-26(34)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22-23H,14-17H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MFPOEEYHEDAIHG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)C)=O)CCC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid (CAS No. 2171754-23-5)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171754-23-5, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular architecture incorporates a fluorenyl moiety, which is well-known for its stability and utility in medicinal chemistry, alongside functional groups such as methoxycarbonyl and amino residues that contribute to its reactivity and interaction with biological targets.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid makes it an intriguing candidate for further investigation in various therapeutic areas. The presence of the fluorenyl group enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the methoxycarbonyl group serves as a protecting group that can be selectively removed under specific conditions, allowing for modular synthesis and functionalization. These features make the compound a valuable intermediate in the development of novel pharmaceuticals.

In recent years, there has been growing interest in compounds containing the fluorenyl scaffold due to their applications in bioimaging, photodynamic therapy, and as building blocks for more complex drug molecules. The versatility of this moiety lies in its ability to undergo various chemical transformations while maintaining structural integrity. This has led to its incorporation into a wide range of synthetic pathways, including those aimed at developing small-molecule inhibitors and agonists for therapeutic targets.

The amide and carboxylic acid functionalities present in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid also contribute to its potential biological activity. Amides are well-known for their role as pharmacophores in many drugs, often mediating interactions with proteins and enzymes. The carboxylic acid group can participate in hydrogen bonding and ionic interactions, further enhancing binding affinity to biological targets. These properties make the compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid for potential therapeutic applications. Molecular docking studies have shown that this compound exhibits binding affinity to several protein targets relevant to diseases such as cancer and inflammation. These findings align with emerging research trends that emphasize the importance of structure-based drug design to identify novel therapeutics.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the fluorenylmethoxycarbonyl protecting group followed by nucleophilic substitution reactions to introduce the amino functionality. Subsequent amide bond formation and deprotection steps yield the final product. This synthetic route highlights the importance of precise control over reaction conditions to ensure high yield and purity.

The pharmacological potential of this compound is further supported by its structural similarity to known bioactive molecules. By leveraging existing knowledge about related compounds, researchers can predict possible mechanisms of action and optimize properties such as bioavailability and selectivity. This approach is particularly valuable in early-stage drug development where rapid identification of promising candidates is essential.

In conclusion,3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-2,2-dimethylpropanoic acid (CAS No. 2171754-23-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug development pipelines holds promise for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.